2,5-Cyclohexadiene-1,4-dione, 2-(1,5-dimethyl-4-hexenyl)-3,6-dihydroxy-5-methyl-, (R)-

• CAS RN: 16981-83-2
• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 2,5-dihydroxy-3-methyl-6-[(2R)-6-methylhept-5-en-2-yl]cyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C15H20O4/c1-8(2)6-5-7-9(3)11-14(18)12(16)10(4)13(17)15(11)19/h6,9,16,19H,5,7H2,1-4H3/t9-/m1/s1
• InChI Key: QBLNXRHAHZPPDO-SECBINFHSA-N
• Isomeric SMILES: CC1=C(C(=O)C(=C(C1=O)O)[C@H](C)CCC=C(C)C)O
• SMILES: CC1=C(C(=O)C(=C(C1=O)O)C(C)CCC=C(C)C)O
• synonyms: hydroxyperezone

Description

2,5-Cyclohexadiene-1,4-dione, 2-(1,5-dimethyl-4-hexenyl)-3,6-dihydroxy-5-methyl-, (R)-, also known as rosmarinic acid, is a naturally occurring phenolic compound found in many plants, including rosemary, sage, and thyme. This compound has been extensively studied for its potential pharmaceutical and therapeutic applications due to its antioxidant, anti-inflammatory, and antimicrobial properties.

Scientific Research Applications

Cyclohexadiene Derivatives in Chemical Synthesis

• Synthesis and Properties : Cyclohexadiene derivatives, like 1,4-Cyclohexadiene, 1,5-Dimethoxy, are used as precursors in chemical synthesis. They can be prepared through specific reduction methods and have distinct physical and chemical properties, such as being soluble in organic solvents and having specific boiling points under reduced pressure (Mori & Takikawa, 2004).

Polymerization and Copolymer Studies

• Spontaneous Polymerization : Cyclohexadiene derivatives can spontaneously polymerize with other compounds like p-methoxystyrene. This process is useful in creating copolymers, which are studied for their structural and physical properties (Mitsuda et al., 2003).

Application in Organic Chemistry

• Behavior in Diels-Alder Reactions : These compounds can act as diene components in Diels-Alder reactions, a common method in organic synthesis, producing various cycloadducts with different yields (Hopf et al., 2006).
• Synthesis of N-confused Porphyrin Derivatives : These derivatives react with active methylene compounds, aiding in the synthesis of novel types of N-confused porphyrin derivatives, significant in organic chemistry (Li et al., 2011).

In Medicinal Chemistry and Drug Synthesis

• Synthesis of Angiogenesis Inhibitor : Specific aromatic cyclic enadiones derived from cyclohexadiene, like 2-benzylidene-cyclohexane-1,3-dione, have been synthesized as potential angiogenesis inhibitors, important in medical research (Istyastono et al., 2009).
• Synthesis of Thiazolidin-4-Ones : These derivatives have been used in the synthesis of novel compounds like thiazolidin-4-ones, which exhibit potential biological activities (Gautam & Chaudhary, 2014).

In the Study of Chemical Stability and Reactivity

• Analysis of Tautomeric Stability : The stability of tautomers based on cyclohexadiene derivatives has been evaluated using Gibbs free energies, providing insights into their chemical behavior (Dobosz et al., 2020).